Cas no 1995072-52-0 (3-Nitro-1-trifluoromethyl-1H-pyrazole)

• Product Name: 3-Nitro-1-trifluoromethyl-1H-pyrazole
• CAS No: 1995072-52-0
• MF: C₄H₂F₃N₃O₂
• MW: 181.072790622711
• CID: 6620879
• PubChem ID: 122480612
• Update Time: 2026-03-11

3-Nitro-1-trifluoromethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-1-trifluoromethyl-1H-pyrazole
• SCHEMBL18007544
• 3-nitro-1-(trifluoromethyl)-1H-pyrazole
• 1995072-52-0
• IOKLCFCPZSYSFT-UHFFFAOYSA-N
• EN300-37366965
• 3-Nitro-1-(trifluoromethyl)pyrazole

• Inchi： 1S/C4H2F3N3O2/c5-4(6,7)9-2-1-3(8-9)10(11)12/h1-2H
• InChI Key： IOKLCFCPZSYSFT-UHFFFAOYSA-N
• SMILES： FC(N1C=CC([N+](=O)[O-])=N1)(F)F

Computed Properties

• Exact Mass: 181.00991080g/mol
• Monoisotopic Mass: 181.00991080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6Ų